N-{[2-(ethylsulfanyl)-1-methyl-1H-imidazol-5-yl]methylene}-2,4-difluoroaniline
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Description
N-{[2-(ethylsulfanyl)-1-methyl-1H-imidazol-5-yl]methylene}-2,4-difluoroaniline, commonly known as ESI, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. ESI is a heterocyclic compound that contains a sulfur atom, which makes it an essential molecule for biological and medicinal research.
Scientific Research Applications
- The compound has been investigated for its antimicrobial potential. Researchers synthesized sixteen novel N-substituted-amino-, N-arylsulfonylamino-, and N-aryl-4-ethylsulfanyl-2-pyridones. Among these, compound 14b demonstrated excellent antimicrobial activity against both bacterial and fungal strains . This finding suggests its potential application in pharmaceutical chemistry.
- N-substituted 2-pyridones, like this compound, have attracted interest as potential chemotherapeutic agents. Their heterocyclic nature and antimicrobial activity make them suitable candidates for further investigation . Researchers could explore their mechanisms of action and evaluate their efficacy in treating various diseases.
- Derivatives of the synthesized ring systems (such as [1,2,4]triazolo[1,5-a]pyridines) play essential roles in biochemical reactions. Investigating how this compound interacts with metabolic pathways could reveal its therapeutic potential .
- Triazolo[1,5-a]pyridines 10c and 10e, derived from this compound, exhibited marked activity against three tested Gram-negative bacteria . This finding suggests a potential avenue for developing novel antibiotics targeting Gram-negative pathogens.
Antimicrobial Activity
Chemotherapeutic Research
Biochemical Reactions and Metabolism
Drug Development Against Gram-Negative Bacteria
properties
IUPAC Name |
N-(2,4-difluorophenyl)-1-(2-ethylsulfanyl-3-methylimidazol-4-yl)methanimine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13F2N3S/c1-3-19-13-17-8-10(18(13)2)7-16-12-5-4-9(14)6-11(12)15/h4-8H,3H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEDNPFXRRAVGKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=NC=C(N1C)C=NC2=C(C=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13F2N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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